Cas no 1311623-34-3 (N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide)

• Product Name: N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide
• CAS No: 1311623-34-3
• MF: C₁₄H₁₁F₂N₃O₂
• MW: 291.252849817276
• CID: 5920831
• PubChem ID: 53554812
• Update Time: 2025-06-29

N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688090
• AKOS034759052
• Z979003086
• N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide
• 1311623-34-3

• Inchi： 1S/C14H11F2N3O2/c15-9-1-2-10(11(16)7-9)12-8-19-14(21-12)4-3-13(20)18-6-5-17/h1-2,7-8H,3-4,6H2,(H,18,20)
• InChI Key： GKLCXODKBHIERE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=C(CCC(NCC#N)=O)O1)F

Computed Properties

• Exact Mass: 291.08193293g/mol
• Monoisotopic Mass: 291.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide

Professional Introduction to N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide (CAS No. 1311623-34-3)

N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1311623-34-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its cyanoethyl side chain and the presence of a 1,3-oxazole ring system fused with a 2,4-difluorophenyl group, contribute to its distinctive chemical and biological properties.

The 1,3-oxazole moiety is a heterocyclic compound that is widely recognized for its role in various pharmacological applications. Its stability and reactivity make it an ideal scaffold for designing molecules with enhanced binding affinity and selectivity. In particular, the incorporation of a 2,4-difluorophenyl group into the structure introduces fluorine atoms, which are known to modulate the electronic properties of the molecule. This modification can significantly influence the compound's interactions with biological targets, potentially leading to improved pharmacokinetic profiles.

The cyanoethyl side chain in N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide adds another layer of complexity to its chemical behavior. The cyano group (-CN) is a well-known pharmacophore that can participate in hydrogen bonding and hydrophobic interactions, enhancing the compound's ability to bind to specific biological receptors. Additionally, the ethyl chain provides a flexible linker that can optimize the orientation of the molecule within the binding site.

In recent years, there has been growing interest in developing novel therapeutic agents that target inflammation and immune responses. The structural features of N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide make it a promising candidate for such applications. Studies have shown that compounds containing the 1,3-oxazole ring system can exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, the presence of fluorine atoms in the 2,4-difluorophenyl group can enhance metabolic stability and bioavailability.

The potential applications of this compound extend beyond anti-inflammatory therapies. Research has also explored its utility in developing treatments for neurological disorders and cancer. The ability of N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide to interact with biological targets suggests that it could be used to develop small-molecule inhibitors or activators for various therapeutic pathways. For instance, its interaction with enzymes involved in neurotransmitter synthesis or degradation could make it a valuable tool in managing neurological conditions.

The synthesis of N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyanoethyl side chain necessitates careful handling of cyanide-containing reagents to ensure high yield and purity. Similarly, the incorporation of the 1,3-oxazole ring system requires expertise in heterocyclic chemistry to achieve optimal regioselectivity and functional group compatibility.

The use of computational methods has become increasingly important in optimizing the synthesis and characterization of complex molecules like N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide. Molecular modeling techniques can help predict the binding interactions between this compound and potential biological targets, providing valuable insights into its pharmacological properties. Additionally, computational studies can aid in identifying structural modifications that could enhance its efficacy and reduce potential side effects.

In conclusion, N-(cyanomethyl)-3-[5-(2,4-difluorophenyl)-1,3-oxazol-2-yl]propanamide (CAS No. 1311623-34-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.